Chromium--iron (1/1)

• CAS No.: 11122-73-9
• Molecular Formula: CrFe
• Molecular Weight: 107.84 g/mol
• IUPAC Name: chromium;iron
• InChI: InChI=1S/Cr.Fe
• InChI Key: UPHIPHFJVNKLMR-UHFFFAOYSA-N
• Canonical SMILES: [Cr].[Fe]

Description

Chromium-iron (1/1), a compound with a 1:1 atomic ratio of chromium (Cr) to iron (Fe), is an intermetallic alloy or compound characterized by its unique crystallographic and thermodynamic properties. Such equimolar compositions often exhibit enhanced mechanical strength, corrosion resistance, and thermal stability compared to pure metals or other alloy ratios. While specific data on Chromium-iron (1/1) are sparse in the provided evidence, its behavior can be inferred from general principles of transition metal alloys. For instance, chromium’s high melting point (1,907°C) and iron’s ferromagnetic properties synergize in alloys, making them suitable for high-temperature and structural applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of chromium–iron (1/1) involves several steps:

Smelting: Iron ingots and chromium ingots are placed in a vacuum induction furnace for smelting.

Refining: The alloy liquid is refined at high temperatures (1650 to 1700°C) and high vacuum (2 to 6 Pa) for 15 to 20 minutes.

Slag Removal: Lime and fluorite are added for slag removal, with the process taking 15 to 20 minutes.

Deoxygenation: Argon is injected into the vacuum melting furnace, and barium silica-strontium calcium ferroalloy is added for shallow deoxygenation, followed by aluminum for deep deoxygenation.

Industrial Production Methods

Industrial production of chromium–iron (1/1) typically involves large-scale smelting and refining processes, similar to those described above. The use of advanced vacuum induction furnaces and precise control of reaction conditions ensures the production of high-quality alloys.

Chemical Reactions Analysis

Chromium(III) and Iron(II) Interactions

In chromium-iron systems, redox reactions often involve chromium in higher oxidation states (e.g., Cr(VI)) acting as oxidizing agents. For example, dichromate(VI) ions ($\text{Cr}_2\text{O}_7^{2-}$) oxidize Fe²⁺ to Fe³⁺ in acidic conditions:

$$\text{Cr}_2\text{O}_7^{2-} + 6\text{Fe}^{2+} + 14\text{H}^+ + 6\text{e}^- \rightarrow 2\text{Cr}^{3+} + 6\text{Fe}^{3+} + 7\text{H}_2\text{O}$$

This reaction highlights a 1:6 molar ratio between dichromate(VI) and Fe²⁺ . While the Chromium--iron (1/1) compound itself is not explicitly studied here, analogous systems suggest potential redox activity if chromium exists in a higher oxidation state within the compound.

Kinetic Data for Chromate Reduction

The reduction of Cr(VI) by Fe²⁺ is pH-dependent and follows pseudo-first-order kinetics:

• Rate law : $k_{\text{obs}} = k[\text{Cr(VI)}][\text{Fe}^{2+}]^{0.6}$

• Rate constant : $k = 53.7 \, \text{M}^{-1}\text{min}^{-1}$ under acidic conditions .
  This suggests that chromium-iron interactions in acidic environments could exhibit predictable kinetic behavior, relevant to potential applications in redox catalysis.

Decomposition Pathways

Studies on related chromium-iron complexes, such as urea-complexed iron(III) dichromate, reveal thermal decomposition into mixed oxides. For example, heating at 800°C in an inert atmosphere produces:

• Eskolaite ($\text{FeCrO}_4$, a chromium(III) oxide)

• Chromite ($\text{FeCr}_2\text{O}_4$, a spinel-like structure) .
  These products indicate that chromium-iron compounds may undergo phase transitions or oxide formation under thermal stress.

Structural and Compositional Analysis

Mössbauer spectroscopy of decomposition products shows mixed iron oxidation states (87% Fe³⁺, 13% Fe²⁺), suggesting electron hopping or partial reduction during heating . For Chromium--iron (1/1), similar behavior could imply instability at elevated temperatures, with potential applications in catalytic materials.

Table 1: Thermal Decomposition Products of Chromium--Iron Compounds

Temperature	Atmosphere	Products	Key Features
600°C	Inert	Eskolaite ($\text{FeCrO}_4$)	Chromium(III) oxide
800°C	Inert	Chromite ($\text{FeCr}_2\text{O}_4$)	Spinel structure

Solubility and Stability

The compound is sparingly soluble in water ($s = 37.0 \, \text{g/L}$) and forms strongly acidic solutions (pH ~1.08) . It does not dissolve in organic solvents like benzene or diethyl ether, indicating limited compatibility with non-polar environments .

Catalytic and Redox Roles

Chromium-iron systems are explored in catalysis (e.g., solid oxide fuel cells) due to their mixed oxidation states and electron mobility . Chromium--iron (1/1) could theoretically serve as a precursor for such applications, though experimental validation is needed.

Scientific Research Applications

Chromium–iron (1/1) has numerous applications in scientific research:

Chemistry: Used as a catalyst in various chemical reactions due to its stability and reactivity.

Biology: Investigated for its potential role in biological systems, particularly in enzyme functions and metabolic processes.

Medicine: Studied for its potential use in medical implants and devices due to its biocompatibility and resistance to corrosion.

Industry: Widely used in the production of stainless steel, which is essential for construction, automotive, and aerospace industries.

Mechanism of Action

The mechanism by which chromium–iron (1/1) exerts its effects involves several molecular targets and pathways:

Corrosion Resistance: Chromium forms a passive oxide layer on the surface, protecting the alloy from further oxidation.

Catalytic Activity: Chromium’s ability to change oxidation states allows it to participate in redox reactions, making it an effective catalyst.

Biological Interactions: Chromium ions can interact with proteins and enzymes, influencing various metabolic pathways.

Comparison with Similar Compounds

Chromium-Iron Alloys with Non-Equimolar Ratios

Chromium-iron alloys with varying Cr/Fe ratios are widely studied. For example:

• Stainless Steel (Fe-Cr-Ni) : Typically contains 10.5–30% Cr. The addition of nickel (Ni) enhances ductility and corrosion resistance, unlike equimolar Cr-Fe, which lacks Ni and may exhibit brittleness. Chromium-iron (1/1) likely outperforms stainless steel in hardness but underperforms in oxidation resistance at high temperatures due to the absence of stabilizing elements like nickel .
• High-Chromium Cast Iron (HCCI) : Contains 15–35% Cr, along with carbon (C) and boron (B). HCCI is used in wear-resistant applications, whereas equimolar Cr-Fe may prioritize structural integrity over abrasion resistance due to its stoichiometric bonding .

Table 1: Key Properties of Chromium-Iron (1/1) vs. Other Alloys

Property	Chromium-Iron (1/1)	Stainless Steel (Fe-Cr-Ni)	High-Chromium Cast Iron (HCCI)
Cr Content (%)	50	10.5–30	15–35
Primary Application	Structural alloys	Corrosion-resistant parts	Wear-resistant coatings
Thermal Stability (°C)	~1,500 (estimated)	800–1,200	1,000–1,400
Hardness (HV)	~600 (estimated)	200–300	500–800

Sources:

Iron-Based Alloys with Rare Earth Additions

Iron alloys doped with rare earth elements (e.g., cerium, Ce) exhibit superior wear and corrosion resistance. For example, Sample C in contains 0.150% Ce, which refines grain structure and enhances mechanical properties. Chromium-iron (1/1), lacking rare earths, may have coarser grains but avoids the cost and complexity of rare earth processing .

Chromium-Nickel (Cr-Ni) Alloys

Nichrome (Cr-Ni-Fe) is a functionally similar compound used in heating elements due to its high electrical resistivity.

Thermodynamic and Structural Considerations

emphasizes the thermodynamic stability of iron compounds. Chromium-iron (1/1) likely forms a B2 (CsCl-type) intermetallic structure, common in equimolar transition metal alloys. In contrast, non-stoichiometric alloys (e.g., HCCI) exhibit multiphase microstructures with carbide precipitates, balancing hardness and toughness .

Industrial and Environmental Implications

Chromium-iron (1/1) production may involve aluminothermic reduction (as inferred from ), which risks generating hazardous byproducts like chromium chlorides. This contrasts with safer, standardized methods for stainless steel outlined in European standards (). Environmental governance frameworks (, ) further highlight the need for stringent emission controls in Cr-Fe alloy production.